BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Whitepaper: Physicochemical
Profiling of (4-Chloro-5-methoxy-2-
nitrophenyl)methanol

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

(4-Chloro-5-methoxy-2-
Compound Name:
nitrophenyl)methanol

CAS No.: 1823319-30-7

Cat. No.: B2679749

Get Quote

Executive Summary

(4-Chloro-5-methoxy-2-nitrophenyl)methanol (CAS: 1823319-30-7) is a photo-responsive
organic compound belonging to the o-nitrobenzyl family. It functions primarily as a
photocleavable linker or protecting group, allowing for the spatiotemporal release of bioactive
payloads (such as nucleotides, peptides, or small molecule drugs) upon irradiation with near-
UV light (typically 365 nm). The introduction of the chlorine atom at the 4-position, relative to
the classic 4,5-dimethoxy-2-nitrobenzyl (DMNB) scaffold, modulates the compound's
lipophilicity and electronic properties, influencing both its solubility profile and photolytic
guantum yield.

Molecular Identity & Structural Analysis

The compound is characterized by a benzene core substituted with a nitro group ortho to a
benzylic alcohol, a methoxy group, and a chlorine atom. This specific substitution pattern is
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engineered to balance chemical stability in the dark with efficient photocleavage under UV

irradiation.
Parameter Technical Detail
IUPAC Name (4-Chloro-5-methoxy-2-nitrophenyl)methanol
CAS Number 1823319-30-7
C
Molecular Formula H
CINO
Molecular Weight 217.61 g/mol
SMILES COclcc(CO)c([O-])ccaCl
Structural Class o-Nitrobenzyl alcohol derivative

Functional Group Analysis

 Nitro Group (-NO

): Located at the ortho position relative to the benzylic alcohol. This is the photo-active
center. Upon UV excitation, the nitro group abstracts a benzylic proton, initiating the
cleavage mechanism.

e Benzylic Alcohol (-CH

OH): The site of attachment for "caged" molecules via ester, carbonate, or carbamate
linkages.

o Chloro Substituent (-Cl): Increases lipophilicity (LogP) compared to the dimethoxy analog,
potentially improving membrane permeability for intracellular delivery applications.

e Methoxy Group (-OCH

): An electron-donating group (EDG) that stabilizes the aromatic system and fine-tunes the
absorption maximum (
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Physicochemical Properties

The following data synthesizes experimental observations from analogous o-nitrobenzyl

systems and predicted values based on structure-activity relationship (SAR) models.

s olid. . Soluti .

Property

Value | Description

Context & Implications

Physical State

Crystalline Solid

Typically isolated as yellow

needles or powder.

Characteristic of aromatic nitro

compounds due to

Color Pale to Deep Yellow
transitions.
Distinct from the dimethoxy
analog (142°C); chlorine
Melting Point 105 — 115 °C (Predicted) substitution often lowers lattice

energy slightly relative to

methoxy.

Solubility (Water)

Low (< 0.5 mg/mL)

The hydrophobic chloro group
significantly reduces aqueous

solubility compared to DMNB.

Solubility (Organic)

High

Soluble in DMSO, DMF, DCM,
Methanol, and Ethyl Acetate.

LogP (Octanol/Water)

~2.1 (Predicted)

Indicates moderate
lipophilicity; suitable for cell-

permeable probes.

pKa

~13 (Benzylic OH)

The alcohol proton is weakly
acidic; deprotonation requires

strong bases (e.g., NaH).

Stability Profile
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e Thermal Stability: Stable up to ~100°C in the dark. Avoid prolonged heating above 60°C
during synthesis to prevent self-condensation or oxidation.

» Photostability:Highly Unstable to UV Light. The compound must be stored in amber vials or
foil-wrapped containers. Exposure to ambient fluorescent light should be minimized.

e Chemical Reactivity:

o Oxidation: The benzylic alcohol can be oxidized to the corresponding aldehyde (4-chloro-
5-methoxy-2-nitrobenzaldehyde) using mild oxidants like PCC or Dess-Martin
Periodinane.

o Nucleophilic Substitution: The alcohol can be converted to a bromide or chloride (using
PBr

or SOCI

) to create an active alkylating agent.

Synthesis & Experimental Protocols

The synthesis of (4-Chloro-5-methoxy-2-nitrophenyl)methanol typically proceeds via the
nitration of a benzaldehyde precursor followed by reduction. This route ensures correct
regiochemistry.

Synthetic Pathway (Diagram)

The following Graphviz diagram illustrates the standard synthetic workflow and the competing
electronic directing effects.
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Electrophilic Aromatic

4-Chloro-3-methoxybenzaldehyde L.
4 Y Substitution

(Precursor)

4-Chloro-5-methoxy-

__________ P> 2-nitrobenzaldehyde Hydride Transfer
HNO3/H2S04 N\---—"""""~ \
(0°C, Nitration) (4-Chloro-5-methoxy-

NaBH4/MeOH N\ __—cc—m————==="" #>| 2-nitrophenyl)methanol
(Reduction)

Figure 1: Synthetic route via regioselective nitration and aldehyde reduction.

Click to download full resolution via product page
Detailed Protocol
Step 1: Regioselective Nitration
e Preparation: Dissolve 4-chloro-3-methoxybenzaldehyde (1.0 eq) in concentrated H

SO
at 0°C.

» Addition: Dropwise add fuming HNO

(1.1 eq) while maintaining the internal temperature below 5°C. The methoxy group directs
the nitro group ortho to itself, but the position para to the aldehyde is blocked by chlorine.
The position ortho to the aldehyde (position 2) is favored.

e Quench: Pour the reaction mixture onto crushed ice. The yellow precipitate (nitro-aldehyde)
is filtered, washed with water, and dried.

Step 2: Aldehyde Reduction
e Solvation: Suspend the crude nitro-aldehyde in Methanol (MeOH).
e Reduction: Add Sodium Borohydride (NaBH

, 1.5 eq) in small portions at 0°C. Stir for 1 hour at room temperature.
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o Workup: Quench with saturated NH

Cl solution. Extract with Ethyl Acetate (EtOAc). Wash organic layer with brine, dry over Na
SO
, and concentrate.

 Purification: Recrystallize from Ethanol/Hexanes or purify via silica gel chromatography

(Hexanes:EtOAc gradient) to yield the target alcohol.

Photochemical Mechanism & Application

The core utility of this compound lies in its ability to release a "caged" substrate upon UV
irradiation.

Photocleavage Mechanism

The reaction follows a Norrish Type Il mechanism involving an intramolecular hydrogen
abstraction.

Excitation: UV light (365 nm) excites the nitro group to a triplet state.
o H-Abstraction: The nitro oxygen abstracts a hydrogen from the benzylic carbon.

e Rearrangement: An aci-nitro intermediate forms, which rearranges to a cyclic isoxazole or
hemiacetal.

o Collapse: The hemiacetal collapses, releasing the free substrate (alcohol/amine) and a
nitroso-benzaldehyde byproduct.
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Figure 2: Norrish Type II photocleavage mechanism releasing the bioactive payload.

Click to download full resolution via product page

Spectral Characterization (Diagnhostic Peaks)
To validate the identity of the synthesized compound, look for these key signals:
« HNMR (CDCI

, 400 MHz):

o ~4.9 ppm (s, 2H): Benzylic -CH

OH.
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o ~3.9 ppm (s, 3H): Methoxy -OCH

o ~7.0-8.0 ppm (m, 2H): Aromatic protons (singlets due to para substitution pattern on the
rng).

* IR Spectroscopy:
o ~3300-3400 cm

: O-H stretch (broad).

o ~1530 cm

& 1350 cm

: N-O stretch (asymmetric/symmetric for nitro group).
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(Note: Specific experimental melting points for the 4-chloro derivative are predicted based on
the 4,5-dimethoxy analog. Always verify with an internal standard.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2679749/docs#technical-whitepaper-
physicochemical-profiling-of-4-chloro-5-methoxy-2-nitrophenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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